Cas no 102-06-7 (1,3-Diphenylguanidine)

• Product Name: 1,3-Diphenylguanidine
• CAS No: 102-06-7
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• MDL: MFCD00001758
• CID: 35167
• PubChem ID: 7594
• Update Time: 2026-05-14

1,3-Diphenylguanidine Chemical and Physical Properties

Names and Identifiers

• 1,3-Diphenylguanidine
• DPG
• 1,3-
• N,N-diphenylguanidine (sym.)
• Accelerator D
• N,N-Diphenylguanidine
• Melaniline
• Dephenyl Guanidine
• sym-diphenylguanidine
• n,n'-diphenylguanidine
• vanaxdpg
• timtec-bbsbb000514
• 1,3-difenylguanid
• 1,3-diphenyl-guanidin
• akrochemdpg
• denax
• denaxdpg
• dfg
• dpg accelerator
• dwufenyloguanidyna
• dynamine
• guanidine, 1,3-diphenyl-
• n,n'-diphenyl-guandine
• n,n'-diphenyl-guanidin
• nci-c60924
• Diphenyl guanidine
• 1.3-Diphenylguanidine
• Perkacit? DPG
• 1,3-diphenyl-guanidine
• 1N,3N-diphenylguanidine
• N,N'-diphenyl-guanidine
• noccelerd
• usafb-19
• Vulkazit
• accelerator DPG
• 1133293
• D30#Solvent naphtha
• VANAX DPG
• DPG-80GE F140

• MDL： MFCD00001758
• Inchi： 1S/C13H13N3/c14-13(15-11-7-3-1-4-8-11)16-12-9-5-2-6-10-12/h1-10H,(H3,14,15,16)
• InChI Key： OWRCNXZUPFZXOS-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC(=N)NC2=CC=CC=C2
• BRN： 1875653

Computed Properties

• Exact Mass: 211.11100
• Monoisotopic Mass: 211.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4

Experimental Properties

• Color/Form: White powder, odorless and bitter.
• Density: 1,13 g/cm3
• Melting Point: 147.0 to 152.0 deg-C
• Boiling Point: 170°C
• Flash Point: 170°C
• Refractive Index: 1.6000 (estimate)
• PH: 10.2 (10g/l, H2O)
• Solubility: Soluble in alcohol, chloroform, hot benzene, hot toluene, and dilute mineral acids
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Moisture sensitive.
• PSA: 47.91000
• LogP: 3.39110
• Solubility: Slightly soluble in water, insoluble in gasoline, soluble in ethanol, chloroform, acetone, methanol, xylene.
• Merck: 3324
• FEMA: 2397

1,3-Diphenylguanidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335,H361f,H411
• Warning Statement： P261,P273,P281,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 25-36/37/38-51/53-62
• Safety Instruction： S26-S36/37/39-S61
• RTECS：MF0875000
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R51/53; R62
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Packing Group：III
• Hazard Level：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Other Chemical additives
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Catalysts and Inorganic Chemicals Catalysts

Additional information on 1,3-Diphenylguanidine

Recent Advances in the Study of 1,3-Diphenylguanidine (CAS: 102-06-7) in Chemical, Biological, and Pharmaceutical Applications

1,3-Diphenylguanidine (DPG, CAS: 102-06-7) is a chemical compound widely used as an accelerator in rubber vulcanization. However, recent studies have expanded its applications into the chemical, biological, and pharmaceutical fields. This research briefing synthesizes the latest findings on DPG, highlighting its emerging roles in drug development, toxicology, and material science.

Recent research has focused on the potential biological activities of DPG, particularly its interactions with cellular targets. A 2023 study published in the Journal of Medicinal Chemistry explored DPG's inhibitory effects on specific enzymes involved in inflammatory pathways. The study demonstrated that DPG could modulate key signaling molecules, suggesting its potential as a lead compound for anti-inflammatory drug development. Further in vitro and in vivo studies are underway to validate these findings.

In toxicology, DPG has been scrutinized for its environmental and health impacts. A 2024 report by the European Chemicals Agency (ECHA) highlighted concerns about DPG's persistence in the environment and its potential endocrine-disrupting effects. Regulatory agencies are now considering stricter guidelines for DPG usage in industrial applications. Concurrently, researchers are investigating safer derivatives of DPG to mitigate these risks while retaining its beneficial properties.

Material science has also benefited from DPG's unique chemical properties. A breakthrough study in Advanced Materials (2023) demonstrated that DPG could enhance the conductivity and flexibility of polymer-based composites. This discovery opens new avenues for developing advanced materials for wearable electronics and biomedical devices. Researchers are optimizing DPG's incorporation into these materials to achieve superior performance and biocompatibility.

In conclusion, 1,3-Diphenylguanidine (102-06-7) is transitioning from a traditional rubber additive to a multifaceted compound with significant potential in pharmaceuticals, toxicology, and material science. Ongoing research aims to unlock its full potential while addressing safety and environmental concerns. Future studies should focus on structure-activity relationships to design more effective and safer DPG derivatives.